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Cat. No.: B155856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propylene glycol diethyl ether (PGDE), also known as 1,2-diethoxypropane, is a versatile and

effective organic solvent belonging to the P-series of glycol ethers.[1] Characterized by its

clear, colorless liquid form, low volatility, and moderate viscosity, PGDE is a valuable

component in a wide array of industrial formulations.[1] Its unique combination of properties,

including solubility in both water and many organic solvents, makes it a preferred choice in

applications ranging from coatings and cleaning products to electronics manufacturing.[1][2]

This document provides detailed application notes, experimental protocols, and performance

data for researchers and scientists exploring the use of PGDE in various industrial contexts.

Physicochemical Properties and Performance Data
A thorough understanding of the physical and chemical properties of propylene glycol diethyl

ether is crucial for its effective application. The following tables summarize key quantitative

data for easy comparison.

Table 1: Physical and Chemical Properties of Propylene Glycol Diethyl Ether
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Property Value Reference

Chemical Formula C7H16O2 [1]

Molecular Weight 132.20 g/mol [1]

CAS Number 10221-57-5 [1]

Appearance Clear, colorless liquid [1][2]

Odor Characteristic, mild [3]

Boiling Point 130.5 – 134.5 °C at 1,013 hPa [3]

Melting Point -70 °C at 1,013 hPa [3]

Flash Point 40 °C (closed cup) [4]

Solubility in Water 36.6 g/100ml at 25°C [4]

Relative Density (water = 1) 0.896 [4]

Relative Vapor Density (air =

1)
3.6 [4]

Vapor Pressure 1 kPa at 25°C [4]

Table 2: Performance Characteristics of Propylene Glycol Diethyl Ether in Industrial

Applications
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Performance Metric Value/Observation Application Area Reference

Solvency
Excellent for a wide

range of substances
Coatings, Cleaners [1][2]

Evaporation Rate Moderate Coatings [5][6]

Wetting Properties Good Formulations [1][2]

Viscosity Moderate Coatings, Cleaners [1][2]

Toxicity
Generally considered

low
General Handling [1][2]

Material Compatibility
Good with many

materials
General Industrial Use [1][2]

Stability
Stable under normal

conditions
General Industrial Use [1][2]

Industrial Applications
Propylene glycol diethyl ether's favorable properties make it a valuable solvent in several

industrial sectors.

Paints and Coatings
In the paint and coatings industry, PGDE serves as an effective solvent and coalescing agent.

[1][2] Its moderate evaporation rate allows for improved flow and leveling of coatings,

contributing to a smooth and uniform finish.[7] It is compatible with a variety of resins used in

paint formulations.

Industrial and Household Cleaners
PGDE is a key ingredient in both industrial and household cleaning products due to its ability to

dissolve a wide range of soils, including oils and greases.[1][2] Its water solubility facilitates its

use in aqueous cleaning formulations.

Electronics Industry
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In the electronics sector, propylene glycol ethers are utilized in the manufacturing of laminates

and in semiconductor processes for making circuit boards.[7] Their solvent properties are also

valuable in cleaning formulations for electronic components.

Experimental Protocols
The following protocols provide detailed methodologies for evaluating the performance of

propylene glycol diethyl ether in key industrial applications.

Protocol 1: Evaluation of Propylene Glycol Diethyl Ether
as a Coalescing Agent in Latex Paint
Objective: To determine the efficiency of PGDE as a coalescing agent in a latex paint

formulation by measuring its effect on the Minimum Film Formation Temperature (MFFT).

Materials:

Latex polymer dispersion

Propylene Glycol Diethyl Ether (PGDE)

Deionized water

MFFT Bar apparatus (in accordance with ASTM D2354)

Micropipettes

Beakers

Stirring rods

Procedure:

Preparation of Polymer Dispersion-Coalescent Blends:

1. Prepare a series of blends of the latex polymer dispersion with increasing concentrations

of PGDE (e.g., 1%, 2%, 3%, 5%, 7%, 10% by weight of polymer solids).
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2. For each blend, accurately weigh the required amount of latex dispersion into a beaker.

3. Using a micropipette, add the calculated amount of PGDE to the latex dispersion while

stirring gently with a glass rod.

4. Continue stirring for 5 minutes to ensure a homogeneous mixture.

Determination of MFFT:

1. Turn on the MFFT Bar apparatus and allow it to reach a stable temperature gradient (e.g.,

0°C to 18°C).

2. Apply a uniform film of each polymer-coalescent blend across the temperature gradient

bar using a film applicator.

3. Allow the films to dry completely.

4. Observe the films and identify the point on the temperature scale where the film transitions

from a milky, cracked appearance to a clear, continuous film. This temperature is the

MFFT.[8]

Data Analysis:

1. Record the MFFT for each concentration of PGDE.

2. Plot a graph of MFFT versus the concentration of PGDE.

3. The efficiency of PGDE as a coalescing agent is determined by the extent to which it

lowers the MFFT of the latex dispersion.[6]

Protocol 2: Assessment of Solvent Resistance of a
Coating Formulated with Propylene Glycol Diethyl Ether
Objective: To evaluate the solvent resistance of a cured organic coating containing PGDE using

the solvent rub technique as adapted from ASTM D4752.[2][5][9][10][11]

Materials:
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Coated panels (cured with a formulation containing PGDE)

Methyl Ethyl Ketone (MEK)

Cheesecloth (100% cotton)

Dropper or squirt bottle

Timer

Protective gloves and safety glasses

Procedure:

Preparation:

1. Ensure the coated panels are fully cured according to the manufacturer's specifications.

2. Fold the cheesecloth into a double layer and saturate it with MEK.

Solvent Rub Test:

1. Place the saturated cheesecloth on the surface of the coated panel.

2. With moderate pressure, perform a double rub (one forward and one backward motion)

over a length of approximately 3 inches.

3. Continue the double rubs at a rate of approximately one double rub per second.

4. Periodically inspect the cheesecloth for any signs of coating removal (pigment transfer).

5. Continue rubbing until the substrate is exposed or until a predetermined number of double

rubs (e.g., 50, 100) is reached.

Evaluation:

1. Record the number of double rubs required to expose the substrate.
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2. If the substrate is not exposed after the predetermined number of rubs, assess the degree

of coating softening or marring.

3. A higher number of double rubs before failure indicates better solvent resistance and a

more complete cure of the coating.[2]

Visualizations
The following diagrams illustrate key decision-making and experimental workflows related to

the industrial application of solvents like propylene glycol diethyl ether.
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Solvent Selection Workflow

Define Application Requirements
(e.g., Coating, Cleaner)

Evaluate Solvency Power for Target Resins/Soils

Assess Required Evaporation Rate

Consider VOC Regulations

Review Toxicity and Safety Profile

Analyze Cost-Effectiveness

Is PGDE a Suitable Candidate?

Perform Laboratory Testing and Formulation Optimization

Yes

Select Alternative Solvent

No

Click to download full resolution via product page

Caption: A logical workflow for selecting an industrial solvent.
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Coating Performance Evaluation Workflow

Formulate Coating with PGDE

Apply Coating to Substrate

Cure Coating under Controlled Conditions

Determine MFFT (if applicable)

Test Adhesion (e.g., ASTM D3359)

Measure Hardness (e.g., Pencil Hardness)

Evaluate Solvent Resistance (e.g., ASTM D4752)

Measure Gloss and Appearance

Analyze Results and Optimize Formulation

Click to download full resolution via product page

Caption: Experimental workflow for evaluating coating performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b155856?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/10221-57-5/
https://www.trl.com/paint_solvent/
https://www.carlroth.com/medias/SDB-209E-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY2NDl8YXBwbGljYXRpb24vcGRmfGFEWmlMMmhrWlM4NU1UZzFOREkxTXpreE5qUTJMMU5FUWw4eU1EbEZYMEZWWDBWT0xuQmtaZ3w4ZTcxYTQ2ZWVlNzQ5MzQyNGRkYjExYzBhNGIyYTM2ODM3OTk2ZDNkM2JmY2I5MmNlMmY1NzA2YjViNTBkZjM3
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1573
https://www.lonroy.com/astm-d-4752-2003-determination-of-methyl-ethyl-silicate-inorganic-zinc-rich-primer-resistance-by-solvent-wipe-method/
https://www.specialchem.com/coatings/guide/coalescing-agents-in-coatings
https://alliancechemical.com/blogs/articles/the-many-uses-of-glycol-ethers-in-industrial-and-household-applications
https://www.pcimag.com/articles/85951-making-the-transition-coalescing-aids-for-latex-paint
https://standards.iteh.ai/catalog/standards/astm/a08facd7-c525-407d-b227-5d964ba9b2ec/astm-d4752-98
https://en1.nbchao.com/s/p582_222/
https://en1.nbchao.com/s/p582_222/
https://store.astm.org/d4752-03.html
https://www.benchchem.com/product/b155856#industrial-applications-of-propylene-glycol-diethyl-ether
https://www.benchchem.com/product/b155856#industrial-applications-of-propylene-glycol-diethyl-ether
https://www.benchchem.com/product/b155856#industrial-applications-of-propylene-glycol-diethyl-ether
https://www.benchchem.com/product/b155856#industrial-applications-of-propylene-glycol-diethyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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